BENGHE Foundational & Exploratory

Check Availability & Pricing

Tungsten-186: A Technical Guide to its Non-
Medical Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tungsten-186

Cat. No.: B077642

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten-186 (186W) is a stable, naturally occurring isotope of tungsten. While its primary
application lies in the production of the medical radioisotope Rhenium-188, 18°W possesses
unique nuclear and chemical properties that make it a valuable tool in a range of non-medical
research fields. This technical guide provides an in-depth overview of the core non-medical
applications of Tungsten-186, with a focus on its use in nuclear research for the production of
Tungsten-188, as a tracer in geological studies, and in the investigation of adsorption
processes. Detailed methodologies, quantitative data, and experimental workflows are
presented to facilitate its application in diverse research settings.

Production of Tungsten-188 for Industrial and
Research Generators

The most significant non-medical application of Tungsten-186 is its use as a target material in
nuclear reactors for the production of Tungsten-188 (188W). 188\ s the parent isotope in 188W/
188Re generators, which are crucial for supplying Rhenium-188 (188Re) for various industrial
and research purposes, distinct from its well-known medical applications.

Nuclear Reaction and Decay Pathway
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Tungsten-188 is produced via a double neutron capture reaction on an enriched 86W target.
The process begins with the capture of a thermal neutron by a 18W nucleus, forming 187W.
With a relatively short half-life, 187W can then capture a second neutron to become 188\,
Subsequently, 188W decays via beta emission to Rhenium-188.
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Sample Preparation
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Preparation

Prepare Tungsten Solution

Prepare Adsorbent Material (Known Isotopic Composition)

Batch Adsorption Expefiment
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Analysis \\
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Adsorption Mechanism & Kinetics
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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